4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-N-(3-chloro-2-methylphenyl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13Cl2N3O/c1-7-9(14)5-4-6-10(7)16-13(19)12-11(15)8(2)17-18(12)3/h4-6H,1-3H3,(H,16,19)
• InChI Key: GYJRKTUYJFZBEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=C(C(=NN2C)C)Cl
• Molecular Formula: C13H13Cl2N3O
• Molecular Weight: 298.16 g/mol

Description

4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as CCMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CCMP is a pyrazole-based compound that has been synthesized using different methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been studied for its anti-inflammatory, analgesic, and antipyretic properties. The compound has also been studied for its potential use in the treatment of cancer, diabetes, and neurodegenerative diseases. In agriculture, 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been studied for its potential use as a herbicide and insecticide. The compound has also been studied for its potential use as a growth regulator for crops. In materials science, 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been studied for its potential use in the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is not fully understood. However, studies have shown that the compound acts on different targets in the body, including enzymes and receptors. 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. The compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a role in glucose and lipid metabolism.
Biochemical and Physiological Effects
4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects in the body. The compound has been shown to reduce inflammation and pain in animal models. 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has also been shown to lower blood glucose levels and improve insulin sensitivity in animal models of diabetes. In addition, the compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for research purposes. 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is also stable under different conditions, making it suitable for long-term storage. However, 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has some limitations for lab experiments. The compound has low solubility in water, which can make it challenging to use in some experiments. In addition, 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has not been extensively studied in humans, and its safety profile is not well established.

Future Directions

There are several future directions for research on 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide. One area of research is the development of novel derivatives of 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide with improved properties. Another area of research is the study of 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide in different animal models of disease to better understand its mechanism of action and potential therapeutic applications. Additionally, the development of new methods for the synthesis of 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide and its derivatives could lead to more efficient and cost-effective production of these compounds. Finally, further research is needed to establish the safety profile of 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide and its derivatives in humans.

Synthesis Methods

4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide can be synthesized using different methods, including the reaction of 3-chloro-2-methylphenylhydrazine with 4-chloro-1,3-dimethyl-5-formylpyrazole in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide. Another method involves the reaction of 3-chloro-2-methylphenylhydrazine with 4-chloro-1,3-dimethyl-5-amino-pyrazole in the presence of acetic acid, followed by treatment with acetic anhydride to obtain 4-chloro-N-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide.